Cas no 2098069-37-3 (2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol)

2-(5-(Hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol is a versatile pyrazole-based compound featuring both hydroxymethyl and trifluoromethyl functional groups. Its bifunctional structure enhances reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, while the hydroxymethyl moiety offers further derivatization potential. This compound is particularly useful in the development of bioactive molecules due to its balanced polarity and structural adaptability. Its stability under various reaction conditions and compatibility with common synthetic methodologies make it a practical choice for researchers seeking to explore novel heterocyclic frameworks. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science applications.
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol structure
2098069-37-3 structure
Product name:2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
CAS No:2098069-37-3
MF:C7H9F3N2O2
MW:210.153772115707
CID:5725717
PubChem ID:121210620

2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2098069-37-3
    • 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
    • AKOS026720695
    • F2198-0126
    • 2-[5-(hydroxymethyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanol
    • starbld0038190
    • Inchi: 1S/C7H9F3N2O2/c8-7(9,10)6-3-5(4-14)12(11-6)1-2-13/h3,13-14H,1-2,4H2
    • InChI Key: JPOGFGFWYKUIAQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(CO)N(CCO)N=1)(F)F

Computed Properties

  • Exact Mass: 210.06161202g/mol
  • Monoisotopic Mass: 210.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.3Ų

2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2198-0126-1g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
1g
$335.0 2023-09-06
Life Chemicals
F2198-0126-10g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
10g
$1407.0 2023-09-06
Life Chemicals
F2198-0126-0.25g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
0.25g
$302.0 2023-09-06
TRC
H178066-1g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)ethan-1-ol
2098069-37-3
1g
$ 475.00 2022-06-04
Life Chemicals
F2198-0126-0.5g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
0.5g
$318.0 2023-09-06
TRC
H178066-100mg
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)ethan-1-ol
2098069-37-3
100mg
$ 95.00 2022-06-04
Life Chemicals
F2198-0126-2.5g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F2198-0126-5g
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
2098069-37-3 95%+
5g
$1005.0 2023-09-06
TRC
H178066-500mg
2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)ethan-1-ol
2098069-37-3
500mg
$ 320.00 2022-06-04

Additional information on 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2098069-37-3)

The compound 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2098069-37-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a hydroxymethyl group and a trifluoromethyl substituent, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and sustainable crop protection agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The CAS No. 2098069-37-3 aligns with this trend, as the trifluoromethyl group is known to improve lipophilicity and binding affinity in drug design. This compound is particularly relevant in the context of precision medicine and green chemistry, addressing key user queries such as "efficient synthetic routes for fluorinated pyrazoles" and "eco-friendly intermediates for agrochemicals."

The hydroxymethyl functionality in 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol offers further synthetic flexibility, enabling conjugation with other pharmacophores or polymers. This feature is critical for applications in drug delivery systems and biomaterials, topics frequently searched in academic and industrial databases. Additionally, its potential as a building block for heterocyclic chemistry makes it a valuable asset for researchers exploring catalysis and materials science.

From an SEO perspective, this compound intersects with high-traffic keywords like "fluorinated pyrazole synthesis," "bioactive heterocycles," and "sustainable chemical intermediates." Its relevance to AI-driven drug discovery and computational chemistry further enhances its visibility in scientific literature and patent filings. By optimizing content around these terms, stakeholders can better engage with audiences seeking cutting-edge advancements in specialty chemicals.

In summary, 2-(5-(hydroxymethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2098069-37-3) represents a promising candidate for multidisciplinary research. Its structural motifs cater to evolving needs in medicinal chemistry, agrochemical innovation, and material engineering, making it a focal point for future scientific and industrial breakthroughs.

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